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Compound of Interest

Compound Name: N-Methylacetamide-d7

Cat. No.: B1611707

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data, handling
procedures, and experimental considerations for N-Methylacetamide-d7 (CAS No. 3669-74-
7). This deuterated analog of N-Methylacetamide is increasingly utilized in pharmaceutical
research and development, particularly in metabolic studies and as an internal standard in
analytical chemistry. Adherence to strict safety protocols is paramount to ensure the well-being
of laboratory personnel and the integrity of experimental outcomes.

Compound Identification and Properties

N-Methylacetamide-d7 is a stable, non-radioactive isotopic analog of N-Methylacetamide. The
replacement of hydrogen atoms with deuterium can alter the metabolic fate of the molecule, a
phenomenon known as the kinetic isotope effect, making it a valuable tool in drug metabolism
and pharmacokinetic (DMPK) studies.[1]

Chemical and Physical Properties

The physical and chemical properties of N-Methylacetamide-d7 are largely similar to its non-
deuterated counterpart. The primary difference lies in its molecular weight due to the presence
of seven deuterium atoms.
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Property Value Source
CAS Number 3669-74-7 [21[3114]
Molecular Formula CsD7NO [4]
Molecular Weight 80.14 g/mol

Appearance Colorless solid or liquid

Melting Point 26-28 °C

Boiling Point 204-206 °C

Density 1.05 g/mL at 25 °C

Flash Point 108.3 °C (closed cup)

Isotopic Purity Typically 298 atom % D

Solubility Soluble in water

Safety and Hazard Information

N-Methylacetamide-d7 is classified as a hazardous substance. The safety profile is
extrapolated from its non-deuterated form, N-Methylacetamide.

~HS H | Classificati

Hazard Class Category Hazard Statement

H360D: May damage the

Reproductive Toxicity 1B )
unborn child

Source: Sigma-Aldrich

GHS Label Elements
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Precautionary

Pictogram Signal Word Hazard Statements
Statements
P201, P202, P280,
GHSO08 (Health H360D: May damage
Danger ) P308+P313, P405,
Hazard) the unborn child

P501

Source: Sigma-Aldrich

A detailed explanation of the precautionary statements can be found in the handling and
storage section of this guide.

Toxicological Data (for N-Methylacetamide, CAS 79-16-3)

While specific toxicological studies on the deuterated form are limited, the data for N-
Methylacetamide provides a strong basis for risk assessment.

Toxicity Metric Value Species Route

LD50 5 g/kg Rat Oral

Source: Thermo Fisher Scientific, Cole-Parmer

Potential Health Effects:

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation and may be harmful if absorbed through the skin.

Ingestion: May cause gastrointestinal irritation.

Inhalation: May cause respiratory tract irritation.

Chronic Effects: May damage the unborn child.

Safe Handling and Storage Protocols
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Proper handling and storage are critical to maintain the chemical and isotopic purity of N-
Methylacetamide-d7 and to ensure the safety of personnel.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally

recommended:
PPE Type Specification
Safety glasses with side-shields or chemical
Eye/Face Protection safety goggles (conforming to EN166 or OSHA

29 CFR 1910.133).

) ] Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection _ _
and protective clothing.

Use in a well-ventilated area. If exposure limits
Respiratory Protection may be exceeded, use a NIOSH/MSHA or
European Standard EN 149 approved respirator.

Sources: Cole-Parmer, Fisher Scientific

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

 Facilities should be equipped with an eyewash station and a safety shower.

Handling Procedures

o Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.

e Avoid contact with skin, eyes, and clothing.
» Avoid inhalation of dust or vapors.

» Wash hands thoroughly after handling.
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The following diagram illustrates a general workflow for the safe handling of N-
Methylacetamide-d7 in a laboratory setting.

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Ensure Fume Hood is Operational

:

Gather N-Methylacetamide-d7
and other reagents

Hangling

Weigh Solid under
Inert Atmosphere (if possible)

:

Dissolve in appropriate
(often deuterated) solvent

:

Perform Experiment in
Closed or Contained System

Cleanup and Disposal

Decontaminate Glassware
and Work Surfaces

:

Segregate and Dispose of
Waste in Labeled Containers

'

Remove PPE Correctly

'

Wash Hands Thoroughly
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Click to download full resolution via product page

General laboratory workflow for handling N-Methylacetamide-d?7.

Storage Recommendations

Deuterated compounds are susceptible to isotopic exchange with atmospheric moisture.
Therefore, stringent storage conditions are necessary.

o Container: Keep the container tightly closed.

o Atmosphere: Store under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent H-D
exchange and maintain isotopic purity.

e Location: Store in a cool, dry, and well-ventilated area away from incompatible substances
such as strong oxidizing agents.

o Temperature: Store at room temperature as recommended by suppliers, unless otherwise
specified.

The decision-making process for appropriate storage is outlined in the diagram below.
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N-Methylacetamide-d7 Received

Is high isotopic
purity critical?

Store under Store in tightly
Inert Gas (Ar/N2) sealed container

Check for other
sensitivities

Temperature
Store in amber vial Store at recommended None
or dark location temperature (e.g., RT)

S

Place in cool, dry,
well-ventilated area

Click to download full resolution via product page

Decision tree for the proper storage of N-Methylacetamide-d?7.

Accidental Release and First Aid Measures
Accidental Release

o Ensure adequate ventilation.
o Wear appropriate personal protective equipment.

* For solids, sweep up and place into a suitable container for disposal.
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e Avoid creating dust.
» For liquids, absorb with an inert material and place in a chemical waste container.
e Prevent entry into drains and waterways.

First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water while removing
contaminated clothing. Seek medical attention.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek medical attention.

Experimental Protocols and Considerations

While specific experimental protocols are highly dependent on the research application, the
following are general methodological considerations when using N-Methylacetamide-d7.

Use as an Internal Standard in Mass Spectrometry

Objective: To accurately quantify the non-deuterated N-Methylacetamide or another analyte in
a biological matrix.

Methodology:

e Stock Solution Preparation: Accurately weigh a small amount of N-Methylacetamide-d7 and
dissolve it in a suitable solvent (e.g., methanol, acetonitrile) to prepare a stock solution of
known concentration.

o Working Solution Preparation: Dilute the stock solution to create a working internal standard
solution.
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o Sample Preparation: Spike a known volume of the internal standard working solution into all
samples, calibration standards, and quality control samples.

o Extraction: Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid
extraction, or solid-phase extraction).

o LC-MS/MS Analysis: Analyze the extracted samples using a suitable LC-MS/MS method.
Monitor the specific mass transitions for both the analyte and N-Methylacetamide-d7.

» Quantification: Calculate the analyte concentration by determining the peak area ratio of the
analyte to the internal standard.

In Vitro Metabolic Stability Assay

Objective: To assess the rate of metabolism of a test compound in the presence of liver
microsomes, using N-Methylacetamide-d7 as a potential reference compound or for other
purposes within the study.

Methodology:

Reagent Preparation: Prepare incubation mixtures containing liver microsomes, NADPH
regenerating system, and buffer.

 Incubation: Pre-warm the incubation mixtures at 37°C. Initiate the reaction by adding the test
compound (and N-Methylacetamide-d7 if it is part of the experimental design).

o Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

e Reaction Quenching: Stop the reaction at each time point by adding a cold organic solvent
(e.g., acetonitrile), which may contain the internal standard for analysis.

o Sample Processing: Centrifuge the samples to precipitate proteins.

e Analysis: Analyze the supernatant by LC-MS/MS to measure the disappearance of the
parent compound over time.

Disposal Considerations
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» Dispose of waste material in accordance with local, state, and federal regulations.
o Chemical waste should be handled by a licensed disposal company.
e Do not dispose of down the drain or into the environment.

This guide is intended to provide comprehensive safety and handling information for N-
Methylacetamide-d7. It is imperative that all users consult the specific Safety Data Sheet
provided by their supplier and conduct a thorough risk assessment before commencing any
experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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